Cas no 26952-42-1 (Benzenamine, trinitro-)

• Product Name: Benzenamine, trinitro-
• CAS No: 26952-42-1
• MF: C₆H₄N₄O₆
• MW: 228.119160652161
• CID: 279810
• PubChem ID: 3032829
• Update Time: 2025-04-19

Benzenamine, trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, trinitro-
• 2,3,4-trinitroaniline
• TRINITROANILINE
• 26952-42-1
• DTXSID10949734
• EINECS 248-137-7
• SCHEMBL304540
• NS00052124

• Inchi： 1S/C6H4N4O6/c7-3-1-2-4(8(11)12)6(10(15)16)5(3)9(13)14/h1-2H,7H2
• InChI Key： IVOMCIOXYNVSEW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=C(C=1[N+](=O)[O-])N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 228.01312
• Monoisotopic Mass: 228.013084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 164

Experimental Properties

• Density: 1.792
• Boiling Point: 541.9°Cat760mmHg
• Flash Point: 281.5°C
• Refractive Index: 1.717
• PSA: 132.66